3-(2,5-Dichlorophenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(2,5-dichlorophenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C11H7Cl2NO/c12-7-3-4-10(13)9(6-7)8-2-1-5-14-11(8)15/h1-6H,(H,14,15)
• InChI Key: XZGBYKHCSSPURG-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C11H7Cl2NO
• DSSTOX Substance ID: DTXSID40683033
• Molecular Weight: 240.08 g/mol
• CAS RN: 1261932-12-0

Description

3-(2,5-Dichlorophenyl)-2-hydroxypyridine, 95% (3-DCP-2-H) is an organic compound belonging to the class of pyridine compounds. It is a white crystalline powder that is soluble in water and ethanol. It is primarily used in laboratory experiments and scientific research.

Mechanism of Action

3-(2,5-Dichlorophenyl)-2-hydroxypyridine, 95% acts as a competitive inhibitor of the enzyme cytochrome P450 2E1 (CYP2E1). CYP2E1 is involved in the metabolism of several environmental pollutants, including organochlorine pesticides and polychlorinated biphenyls (PCBs). By inhibiting the activity of CYP2E1, 3-(2,5-Dichlorophenyl)-2-hydroxypyridine, 95% can reduce the metabolism of these pollutants and thus reduce their toxic effects.
Biochemical and Physiological Effects
3-(2,5-Dichlorophenyl)-2-hydroxypyridine, 95% has been shown to reduce the metabolism of organochlorine pesticides and polychlorinated biphenyls (PCBs). This can lead to a decrease in their toxic effects. In addition, 3-(2,5-Dichlorophenyl)-2-hydroxypyridine, 95% has been shown to inhibit the activity of cytochrome P450 2E1 (CYP2E1), which is involved in the metabolism of several environmental pollutants. By inhibiting CYP2E1, 3-(2,5-Dichlorophenyl)-2-hydroxypyridine, 95% can reduce the metabolism of these pollutants and thus reduce their toxic effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(2,5-Dichlorophenyl)-2-hydroxypyridine, 95% in laboratory experiments is that it can be used to study the effects of environmental pollutants on human health. It has been used to study the effects of exposure to organochlorine pesticides and polychlorinated biphenyls (PCBs) on the development of neurological disorders and cancer in humans and animals, respectively. However, there are some limitations to using 3-(2,5-Dichlorophenyl)-2-hydroxypyridine, 95% in laboratory experiments. For example, it is not a very stable compound and can degrade over time. In addition, it is a relatively toxic compound and should be handled with care.

Future Directions

The future directions of 3-(2,5-Dichlorophenyl)-2-hydroxypyridine, 95% research include further studies on the effects of environmental pollutants on human health, as well as studies on the potential use of 3-(2,5-Dichlorophenyl)-2-hydroxypyridine, 95% as a therapeutic agent. In addition, further research is needed to identify other potential applications of 3-(2,5-Dichlorophenyl)-2-hydroxypyridine, 95%, such as its use as an insecticide or fungicide. Finally, further research is needed to identify ways to improve the stability of 3-(2,5-Dichlorophenyl)-2-hydroxypyridine, 95% and reduce its toxicity.

Synthesis Methods

3-(2,5-Dichlorophenyl)-2-hydroxypyridine, 95% can be synthesized through a two-step process. The first step involves the reaction of 2,5-dichlorophenol with formaldehyde in the presence of sodium hydroxide to form 2,5-dichlorophenylhydroxymethylpyridine. The second step involves the reaction of the intermediate product with hydroxylamine to form 3-(2,5-Dichlorophenyl)-2-hydroxypyridine, 95%. The reaction is carried out in an aqueous solution at a temperature of 80-90°C and a pH of 7-8.

Scientific Research Applications

3-(2,5-Dichlorophenyl)-2-hydroxypyridine, 95% is used in scientific research to study the effects of environmental pollutants on human health. It has been used to study the effects of exposure to organochlorine pesticides on the development of neurological disorders in humans. It has also been used to study the effects of exposure to polychlorinated biphenyls (PCBs) on the development of cancer in animals.